Cas no 58026-21-4 (2-Amino-5-bromo-3-chloro-benzoic Acid)

• Product Name: 2-Amino-5-bromo-3-chloro-benzoic Acid
• CAS No: 58026-21-4
• MF: C₇H₅BrClNO₂
• MW: 250.477100133896
• MDL: MFCD00839522
• CID: 1607958
• PubChem ID: 827979
• Update Time: 2025-09-18

2-Amino-5-bromo-3-chloro-benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-5-bromo-3-chloro-
• 2-amino-5-bromo-3-chlorobenzoic acid
• 58026-21-4
• DA-42034
• Z362758802
• WYPQWEYJRBPSKL-UHFFFAOYSA-N
• EN300-80568
• AS-41196
• 2-amino-5-bromo-3-chlorobenzoicacid
• DTXSID001290361
• AKOS000114276
• 2-amino-5-bromo-3chlorobenzoic acid
• CS-0160013
• MFCD00839522
• 2-Amino-5-bromo-3-chloro-benzoic?acid
• AE-848/30748003
• SCHEMBL1571554
• 2-Amino-5-bromo-3-chloro-benzoic Acid

• MDL： MFCD00839522
• Inchi： 1S/C7H5BrClNO2/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2H,10H2,(H,11,12)
• InChI Key： WYPQWEYJRBPSKL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(=O)O)C=1)N)Cl

Computed Properties

• Exact Mass: 248.91925
• Monoisotopic Mass: 248.91922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-Amino-5-bromo-3-chloro-benzoic Acid

Benzoic acid, 2-amino-5-bromo-3-chloro- (CAS No. 58026-21-4): A Comprehensive Overview of Its Applications and Recent Research Findings

Benzoic acid, 2-amino-5-bromo-3-chloro-, with the chemical formula C₇H₅BrClN₂O₂ and CAS number 58026-21-4, is a halogenated aromatic amine derivative of benzoic acid. This compound has garnered significant attention in the chemical and pharmaceutical industries due to its versatile structural properties and potential applications in various fields. The presence of both amino and halogen substituents makes it a valuable intermediate in the synthesis of more complex molecules, particularly in medicinal chemistry.

The< strong>structure of this compound features a benzene ring substituted with an amino group at the 2-position, a bromine atom at the 5-position, and a chlorine atom at the 3-position. This specific arrangement imparts unique reactivity and functionality, making it a useful building block for the development of novel pharmaceuticals and agrochemicals. The< strong>amino group can participate in hydrogen bonding and act as a nucleophile, while the< strong>bromine and chlorine atoms provide electrophilic centers for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In recent years, there has been a growing interest in exploring the< strong>pharmacological potential of halogenated aromatic amines like Benzoic acid, 2-amino-5-bromo-3-chloro-. Researchers have been investigating its role as an intermediate in the synthesis of bioactive molecules that exhibit< strong>antimicrobial,< strong>anticancer, and< strong>anti-inflammatory properties. For instance, studies have shown that derivatives of this compound can interact with biological targets such as enzymes and receptors, leading to therapeutic effects.

A notable area of research involves the use of Benzoic acid, 2-amino-5-bromo-3-chloro-as a precursor in the development of< strong>kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that specifically inhibit kinase activity, researchers aim to develop treatments that can modulate these pathways effectively. The< strong>bromine and chlorine substituents on this compound facilitate its incorporation into more complex structures that can mimic natural substrates or allosterically modulate kinase function.

The< strong>synthetic utility of Benzoic acid, 2-amino-5-bromo-3-chloro-is also highlighted in recent publications. It serves as a versatile intermediate for constructing heterocyclic compounds, which are prevalent in many pharmaceuticals. For example, researchers have utilized this compound to synthesize pyrrole and indole derivatives known for their< strong>bioactivity. The< strong>amino group can be further functionalized to introduce additional pharmacophores, enhancing the potency and selectivity of the resulting compounds.

In addition to its pharmaceutical applications, Benzoic acid, 2-amino-5-bromo-3-chloro-holds promise in the field of materials science. The unique electronic properties imparted by the halogen substituents make it an interesting candidate for developing organic semiconductors and conductive polymers. These materials are essential components in various technological applications, including organic light-emitting diodes (OLEDs) and photovoltaic cells. The ability to fine-tune the electronic characteristics through strategic functionalization makes this compound a valuable asset in materials design.

The< strong>catalytic applications of this compound have also been explored. Transition metal-catalyzed reactions often require specialized ligands or substrates that can enhance reaction efficiency. Benzoic acid derivatives with halogen atoms are known to act as effective ligands or substrates in palladium-catalyzed cross-coupling reactions. These reactions are fundamental tools in synthetic organic chemistry, enabling the construction of complex molecular architectures from simpler precursors.

In conclusion, Benzoic acid, 2-amino-5-bromo-3-chloro-(CAS No. 58026-21-4) is a multifaceted compound with significant potential across multiple domains. Its unique structural features make it an invaluable intermediate in pharmaceutical synthesis, particularly for developing kinase inhibitors and other bioactive molecules. Furthermore, its applications in materials science and catalysis highlight its versatility beyond traditional medicinal chemistry uses. As research continues to uncover new methodologies and applications for this compound, its importance is likely to grow even further.